Cas no 2172508-75-5 (2-1-(3-methylbutan-2-yl)-5-(propan-2-yl)-1H-1,2,3-triazol-4-ylacetic acid)

• Product Name: 2-1-(3-methylbutan-2-yl)-5-(propan-2-yl)-1H-1,2,3-triazol-4-ylacetic acid
• CAS No: 2172508-75-5
• MF: C₁₂H₂₁N₃O₂
• MW: 239.314042806625
• CID: 6512670
• PubChem ID: 165750163
• Update Time: 2025-10-19

2-1-(3-methylbutan-2-yl)-5-(propan-2-yl)-1H-1,2,3-triazol-4-ylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-1-(3-methylbutan-2-yl)-5-(propan-2-yl)-1H-1,2,3-triazol-4-ylacetic acid
• EN300-1596381
• 2-[1-(3-methylbutan-2-yl)-5-(propan-2-yl)-1H-1,2,3-triazol-4-yl]acetic acid
• 2172508-75-5

• Inchi： 1S/C12H21N3O2/c1-7(2)9(5)15-12(8(3)4)10(13-14-15)6-11(16)17/h7-9H,6H2,1-5H3,(H,16,17)
• InChI Key： KKELGSJDBRQXIJ-UHFFFAOYSA-N
• SMILES： OC(CC1=C(C(C)C)N(C(C)C(C)C)N=N1)=O

Computed Properties

• Exact Mass: 239.16337692g/mol
• Monoisotopic Mass: 239.16337692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 68Ų

Additional information on 2-1-(3-methylbutan-2-yl)-5-(propan-2-yl)-1H-1,2,3-triazol-4-ylacetic acid

Chemical Compound CAS No. 2172508-75-5: 2-(1-(3-Methylbutan-2-yl)-5-(propan-2-yl)-1H-1,2,3-triazol-4-yl)acetic Acid

The compound with CAS number 2172508-75-5, commonly referred to as 2-(1-(3-methylbutan-2-yl)-5-(propan-2-yl)-1H-1,2,3-triazol-4-yl)acetic acid, is a synthetic organic compound with a complex structure that has garnered significant attention in recent years due to its potential applications in various fields. This compound belongs to the class of triazoles, which are heterocyclic aromatic compounds with a five-membered ring containing three nitrogen atoms. The triazole ring in this molecule is substituted with specific groups that contribute to its unique chemical properties and reactivity.

Recent studies have highlighted the importance of triazole-containing compounds in medicinal chemistry and material science. The substituted triazole moiety in this compound plays a crucial role in determining its pharmacological activity and stability. Researchers have explored the synthesis of this compound using various methods, including click chemistry and other palladium-catalyzed reactions, which have proven to be efficient and scalable for industrial production.

The chemical structure of this compound consists of a central triazole ring with two substituents: a 3-methylbutan-2-yl group at position 1 and a propan-2-yl group at position 5. These substituents not only influence the physical properties of the compound but also enhance its solubility and bioavailability, making it a promising candidate for drug delivery systems. Additionally, the acetic acid group attached to the triazole ring contributes to its acidic properties, which are essential for its interactions with biological systems.

In terms of applications, this compound has shown potential in the development of antimicrobial agents, anti-inflammatory drugs, and anticancer therapies. Recent research has demonstrated that the triazole-containing structure can effectively inhibit the growth of various pathogens, including bacteria and fungi. Furthermore, studies have indicated that this compound exhibits selective cytotoxicity against cancer cells, suggesting its potential as a targeted therapeutic agent.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yields and purity. One of the most efficient methods involves the use of copper-catalyzed azide–alkyne cycloaddition (CuAAC), a type of click chemistry reaction. This method not only simplifies the synthesis but also allows for easy functionalization of the molecule with other bioactive groups.

Recent advancements in computational chemistry have enabled researchers to predict the pharmacokinetic properties of this compound with greater accuracy. Molecular docking studies have revealed that the triazole ring interacts favorably with key protein targets, such as kinases and proteases, which are critical in various disease pathways. These findings have further solidified the potential of this compound as a lead molecule in drug discovery programs.

In conclusion, CAS No. 2172508-75